Cas no 1451015-27-2 ([2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane)

• Product Name: [2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane
• CAS No: 1451015-27-2
• MF: C₁₁H₂₅BrO₂Si
• MW: 297.304504156113
• MDL: MFCD32690936
• CID: 5521056
• Update Time: 2026-03-10

[2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• [2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane

• MDL： MFCD32690936
• Inchi： 1S/C11H25BrO2Si/c1-11(2,3)15(4,5)14-10-9-13-8-6-7-12/h6-10H2,1-5H3
• InChI Key： RHZCUJSNCLIKOG-UHFFFAOYSA-N
• SMILES： [Si](OCCOCCCBr)(C(C)(C)C)(C)C

Additional information on [2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane

Research Briefing on Chemical Compound 1451015-27-2 and [2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane in Biomedical Applications

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of specialized silane compounds in drug development and biomedical research. Among these, the compound with CAS number 1451015-27-2 and the specific product [2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane have garnered attention due to their unique chemical properties and potential applications. This briefing synthesizes the latest research findings on these compounds, focusing on their synthesis, characterization, and biomedical relevance.

The compound 1451015-27-2, often utilized as an intermediate in organic synthesis, has been investigated for its role in the development of novel therapeutic agents. Recent studies have explored its utility in click chemistry reactions, where its structural features enable efficient conjugation with biomolecules. This has opened new avenues for targeted drug delivery systems and diagnostic tools. Concurrently, [2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane has been identified as a versatile reagent in surface modification and bioconjugation, particularly in the functionalization of nanoparticles and biomaterials.

One of the key findings from recent literature is the application of [2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane in the synthesis of silicon-based scaffolds for drug delivery. Researchers have demonstrated its efficacy in creating stable linkages with therapeutic payloads, enhancing the pharmacokinetic profiles of encapsulated drugs. Additionally, its bromopropoxy moiety facilitates further derivatization, making it a valuable tool for combinatorial chemistry approaches. These advancements underscore the compound's potential in personalized medicine and precision therapeutics.

In parallel, studies on 1451015-27-2 have revealed its utility in photodynamic therapy (PDT) and imaging. The compound's ability to act as a photosensitizer or a precursor for photosensitizing agents has been leveraged in cancer research. Recent preclinical trials have shown promising results in tumor targeting and minimal off-target effects, suggesting its potential as a next-generation PDT agent. Furthermore, its compatibility with various imaging modalities, such as fluorescence and PET, enhances its diagnostic applicability.

Despite these promising developments, challenges remain in the scalable synthesis and regulatory approval of these compounds. Researchers are actively addressing these issues through innovative synthetic routes and rigorous safety evaluations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications. Future research directions may include the exploration of these compounds in gene therapy and regenerative medicine, further expanding their biomedical footprint.

In conclusion, the compounds 1451015-27-2 and [2-(3-Bromopropoxy)ethoxy](tert-butyl)dimethylsilane represent critical tools in modern chemical biology and drug development. Their diverse applications, from drug delivery to imaging, highlight their versatility and potential to address unmet medical needs. Continued research and development in this area are essential to fully realize their therapeutic and diagnostic capabilities.